Cas no 2138164-53-9 (methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate)

• Product Name: methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate
• CAS No: 2138164-53-9
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 6409852
• PubChem ID: 165483451
• Update Time: 2025-10-28

methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate
• EN300-1104832
• 2138164-53-9

• Inchi： 1S/C12H20O4/c1-8(13)10(11(15)16-5)6-9(14)7-12(2,3)4/h10H,6-7H2,1-5H3
• InChI Key： UXWGLULBCHCVEY-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)OC)C(C)=O)CC(C)(C)C

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate

Methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate (CAS No. 2138164-53-9): A Comprehensive Overview

Methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate, identified by its CAS number 2138164-53-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its intricate structure and functional groups, has garnered attention due to its potential applications in various chemical synthesis processes and its relevance to ongoing scientific investigations.

The structural formula of methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate consists of a seven-carbon chain with an acetyl group at the second carbon and a ketone group at the fourth carbon. The presence of two methyl groups at the sixth carbon adds to its complexity, making it a versatile intermediate in synthetic chemistry. This unique arrangement of atoms and functional groups imparts distinct chemical properties that make it valuable in the development of novel compounds.

In recent years, there has been a growing interest in the applications of methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate in the synthesis of bioactive molecules. Researchers have explored its role as a precursor in the preparation of various pharmacologically active compounds. The compound's ability to undergo multiple reactions, such as condensation, oxidation, and reduction, makes it a valuable building block in medicinal chemistry.

One of the most compelling aspects of methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate is its potential use in the development of new therapeutic agents. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. These findings have prompted further investigation into its pharmacological potential, with researchers aiming to develop novel drugs based on its structural framework.

The synthesis of methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate involves several key steps that highlight its importance in organic synthesis. The process typically begins with the formation of a β-keto ester intermediate, which is then subjected to various transformations to introduce the necessary functional groups. These synthetic routes have been optimized to ensure high yield and purity, making the compound accessible for further research and application.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties and reactivity of methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable information for drug design. These computational approaches complement traditional experimental methods, offering a more comprehensive perspective on the compound's behavior.

The pharmaceutical industry has taken note of the potential applications of methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate and is actively exploring its use in drug development. Researchers are particularly interested in its role as a scaffold for designing new molecules with improved efficacy and reduced side effects. The compound's structural flexibility allows for modifications that can fine-tune its biological activity, making it a promising candidate for future therapeutic interventions.

In addition to its pharmaceutical applications, methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate has shown promise in other areas of chemical research. Its unique structure makes it useful as an intermediate in the synthesis of specialty chemicals and polymers. The ability to functionalize multiple sites on the molecule allows for the creation of diverse derivatives with tailored properties.

The safety and handling of methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate are important considerations in its application. While it is not classified as a hazardous substance under standard conditions, proper precautions should be taken during storage and handling to ensure safety. Laboratory protocols should be followed to minimize exposure and prevent accidental contamination.

The future prospects for methyl 2-acetyl-6,6-dimethyl-4-oxoheptanoate are bright, with ongoing research expected to uncover new applications and refine existing synthetic methods. As our understanding of its properties continues to grow, so too will its importance in both academic research and industrial applications. The compound's versatility and potential make it a cornerstone in the development of innovative chemical solutions.